Cas no 55513-18-3 (1-(5-Chlorothien-2-yl)methylpiperazine)

• Product Name: 1-(5-Chlorothien-2-yl)methylpiperazine
• CAS No: 55513-18-3
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• MDL: MFCD06370793
• CID: 1071473
• PubChem ID: 2455012
• Update Time: 2025-04-20

1-(5-Chlorothien-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Chlorothien-2-yl)methyl]piperazine
• (benzotriazol-1-yl)(2-thienyl)methanone
• [1-(5-chlorothiophen-2-yl)methyl]piperazine
• 1-(2-thienylcarbonyl)-1H-1,2,3-benzotriazole
• 1-(2-Thienylcarbonyl)-1H-benzotriazole
• 1-(2-thienylcarbonyl)benzotriazole
• 1-(2-thienylmethyl-5-chloro)-piperazine
• 1-(2-thiophenoyl)benzotriazole
• 1-(5-chloro-thiophen-2-ylmethyl)-piperazine
• 1H-1,
• AC1LF3ZS
• benzotriazolyl 2-thienyl ketone
• CTK4G4459
• STK395635
• STOCK3S-43348
• SureCN2490904
• VS-06508
• ALBB-002160
• 1-[(5-chlorothiophen-2-yl)methyl]piperazine
• EN300-11608
• MFCD06370793
• STK482791
• G46059
• SCHEMBL5652746
• AKOS000199726
• 1-((5-Chlorothiophen-2-yl)methyl)piperazine
• NPDBVJVCPISXFL-UHFFFAOYSA-N
• BBL017805
• 55513-18-3
• DTXSID101276108
• 1-[(5-Chloro-2-thienyl)methyl]piperazine
• Z57052889
• CS-0223628
• 1-(5-Chlorothien-2-yl)methylpiperazine

• MDL： MFCD06370793
• Inchi： 1S/C9H13ClN2S/c10-9-2-1-8(13-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2
• InChI Key： NPDBVJVCPISXFL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2CCNCC2)S1

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.5Ų

1-(5-Chlorothien-2-yl)methylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT